
2-(4-Chlorophenoxy)-5-nitropyridine chemical
properties

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name:
2-(4-Chlorophenoxy)-5-

nitropyridine

CAS No.: 28232-30-6

Cat. No.: B1296033 Get Quote

An In-Depth Technical Guide to the Chemical Properties and Applications of 2-(4-
Chlorophenoxy)-5-nitropyridine

Introduction
2-(4-Chlorophenoxy)-5-nitropyridine is a substituted pyridine derivative that serves as a

valuable intermediate in organic synthesis. Its molecular architecture, featuring a pyridine core

functionalized with a nitro group and a chlorophenoxy moiety, imparts a unique reactivity profile

that is leveraged in the development of more complex molecules. The electron-withdrawing

nature of the nitro group significantly influences the electronic properties of the pyridine ring,

making the compound a key building block in the synthesis of various target compounds,

particularly within the pharmaceutical and agrochemical industries.[1][2] This guide provides a

comprehensive overview of its chemical properties, synthesis, reactivity, and safe handling

protocols, tailored for researchers and professionals in drug development and chemical

sciences.

Chemical Identity and Physicochemical Properties
Precise identification and understanding of the fundamental physical properties of a chemical

are paramount for its effective use in research and development. The key identifiers and

properties of 2-(4-Chlorophenoxy)-5-nitropyridine are summarized below.
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Property Value Source(s)

IUPAC Name
2-(4-chlorophenoxy)-5-

nitropyridine
[3]

CAS Number 28232-30-6 [4][5]

Chemical Formula C₁₁H₇ClN₂O₃ [4][5]

Molecular Weight 250.64 g/mol [4][5]

Appearance
Off-white to pale yellow

crystalline powder
[6]

Melting Point 93 °C [4][5]

Solubility
Insoluble in water. Soluble in

MDC, Acetone, Methanol.
[6]

InChI Key
ZQVHTTABFLHMPA-

UHFFFAOYSA-N
[3]

Synthesis and Reactivity
The synthesis of 2-(4-Chlorophenoxy)-5-nitropyridine is typically achieved via a nucleophilic

aromatic substitution (SNAr) reaction. This common and efficient method involves the reaction

of a halo-nitropyridine with a corresponding phenoxide.

Synthetic Pathway
The most direct route involves the reaction of 2-chloro-5-nitropyridine with 4-chlorophenol in

the presence of a base. The base, such as potassium carbonate or sodium hydride,

deprotonates the hydroxyl group of 4-chlorophenol to form the more nucleophilic 4-

chlorophenoxide ion. This phenoxide then attacks the electron-deficient carbon atom at the C2

position of the pyridine ring, displacing the chloride leaving group. The nitro group at the C5

position is critical for this reaction, as its strong electron-withdrawing effect activates the

pyridine ring towards nucleophilic attack.
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2-(4-Chlorophenoxy)-5-nitropyridineSɴAr Reaction
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Caption: General workflow for the synthesis of 2-(4-Chlorophenoxy)-5-nitropyridine.

Reactivity Profile
The reactivity of 2-(4-Chlorophenoxy)-5-nitropyridine is governed by its functional groups:

Nitro Group: The nitro group can be reduced to an amino group, providing a route to 5-

amino-2-(4-chlorophenoxy)pyridine. This transformation opens up a wide range of

subsequent derivatizations, such as diazotization or acylation, making it a versatile precursor

for various pharmaceutical scaffolds.

Pyridine Ring: The pyridine nitrogen can be quaternized. The ring itself can undergo further

substitution reactions, although the existing substituents heavily influence the position and

feasibility of such reactions.

Ether Linkage: The ether bond is generally stable but can be cleaved under harsh acidic or

reductive conditions.

Applications in Drug Development and
Agrochemicals
Heterocyclic compounds, particularly those containing pyridine and nitropyridine motifs, are

foundational in medicinal chemistry and agrochemical science.[1][2]

Pharmaceutical Intermediate: 2-(4-Chlorophenoxy)-5-nitropyridine serves as a key

intermediate in the synthesis of Active Pharmaceutical Ingredients (APIs).[1][7] The presence

of multiple functional groups allows for its elaboration into more complex molecules with
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potential therapeutic activities, including anti-inflammatory, anti-cancer, and antimicrobial

properties.[2] The core structure is a scaffold that can be modified to optimize biological

activity and pharmacokinetic properties.

Agrochemical Synthesis: Similar to its role in pharmaceuticals, this compound is used to

create novel pesticides, herbicides, and plant growth regulators.[2][7] The stability and

predictable reactivity of the nitropyridine core are advantageous for constructing effective

and stable agrochemicals.[2]

Experimental Protocol: Synthesis
The following is a representative laboratory-scale procedure for the synthesis of 2-(4-
Chlorophenoxy)-5-nitropyridine.

Objective: To synthesize 2-(4-Chlorophenoxy)-5-nitropyridine from 2-chloro-5-nitropyridine

and 4-chlorophenol via a nucleophilic aromatic substitution reaction.

Materials:

2-Chloro-5-nitropyridine (1.0 eq)

4-Chlorophenol (1.1 eq)

Anhydrous Potassium Carbonate (K₂CO₃) (1.5 eq)

Anhydrous N,N-Dimethylformamide (DMF)

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Deionized water

Procedure:
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Reaction Setup: To a dry round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 2-chloro-5-nitropyridine, 4-chlorophenol, and anhydrous potassium

carbonate.

Solvent Addition: Add anhydrous DMF to the flask. The solvent volume should be sufficient to

dissolve the reactants upon heating.

Reaction Execution: Heat the reaction mixture to 80-90 °C with vigorous stirring. The

causality for heating is to provide the necessary activation energy for the SNAr reaction,

which is typically slow at room temperature.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the

starting material (2-chloro-5-nitropyridine) is consumed.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Pour the

reaction mixture into a separatory funnel containing deionized water.

Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers.

The purpose of this step is to isolate the desired product, which is more soluble in the

organic phase, from the inorganic salts and residual DMF.

Washing: Wash the combined organic layers with deionized water and then with brine. The

brine wash helps to remove residual water from the organic phase.

Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and

concentrate the filtrate under reduced pressure to yield the crude product.

Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water or hexanes/ethyl acetate) to obtain the final product as a crystalline solid.

Characterization: Confirm the identity and purity of the product by measuring its melting point

and obtaining spectroscopic data (¹H NMR, ¹³C NMR, IR, MS). The melting point should be

sharp and consistent with the literature value of 93 °C.[4][5]

Safety and Handling
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Proper handling of 2-(4-Chlorophenoxy)-5-nitropyridine is essential to ensure laboratory

safety. The compound is classified as hazardous, and appropriate precautions must be taken.

GHS Hazard Information
Hazard Class Statement GHS Pictogram

Skin Irritation H315: Causes skin irritation Warning

Eye Irritation
H319: Causes serious eye

irritation
Warning

Sensitization
H317: May cause an allergic

skin reaction
Warning

Data synthesized from available safety information.[4]

Precautionary Measures and First Aid
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[6]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.[6]

Handling: Avoid breathing dust.[6] Wash hands thoroughly after handling.[6] Do not eat,

drink, or smoke when using this product.[6]

First Aid (Eyes): Immediately rinse cautiously with water for several minutes.[4] Remove

contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[6]

First Aid (Skin): Wash with plenty of soap and water. If skin irritation or rash occurs, seek

medical attention.[4][6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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